Cas no 58313-23-8 (Ethyl 3-iodobenzoate)

Ethyl 3-iodobenzoate Properties

Names and Identifiers

• Ethyl-3-iodobenzoate
• Ethyl 3-Iodobenzoate
• 3-Iodobenzoic Acid Ethyl Ester
• 3-ethoxycarbonyl-1-iodobenzene
• 3-EtO2C-C6H4-I
• 3-iodobenzoic acid methyl ester
• ethyl 3-iodoethylbenzoate
• Ethyl 3-iodophenylbenzoate
• ETHYL M-IODOBENZOATE
• Benzoic acid, 3-iodo-, ethyl ester
• POGCXCWRMMXDAQ-UHFFFAOYSA-N
• M-Iodobenzoic Acid Ethyl Ester
• PubChem3883
• ethyl-3-iodo-benzoate
• RARECHEM AL BI 0709
• 3-iodo-benzoic acid ethyl ester
• Benzoic acid, 3-iodo-,ethyl ester
• AS02161
• AKOS008947833
• GS-3529
• 3-Iodo Benzoic Acid Ethylester
• 58313-23-8
• MFCD00044769
• SY007987
• I0536
• Ethyl 3-iodobenzoate, 98%
• FT-0615896
• O11778
• EN300-179185
• AM20050302
• DTXSID70207044
• CS-W000351
• FT-0625759
• SCHEMBL131839
• DB-053181
• ETHYL-3-IODOBENZOATE
• DTXCID70129535
• Ethyl 3-iodobenzoate
• +Expand

• MDL： MFCD00044769
• InChIKey： POGCXCWRMMXDAQ-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
• SMILES： IC1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C1[H]
• BRN： 2089064

Computed Properties

• Exact Mass: 275.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 275.965
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.46790
• PSA: 26.30000
• Refractive Index: n20/D 1.581(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 161°C/38mmHg
• Melting Point: No data available
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Light yellow liquid
• Sensitiveness: Light Sensitive
• Density: 1.64 g/mL at 25 °C(lit.)

Ethyl 3-iodobenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT, LIGHT SENSITIVE

Ethyl 3-iodobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters